Cas no 63468-08-6 (1,2,4-Benzenetricarboxylic Acid 2-(2-ethylhexyl) Ester)

• Product Name: 1,2,4-Benzenetricarboxylic Acid 2-(2-ethylhexyl) Ester
• CAS No: 63468-08-6
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 1073324
• PubChem ID: 21245359
• Update Time: 2025-04-20

1,2,4-Benzenetricarboxylic Acid 2-(2-ethylhexyl) Ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic Acid 2-(2-ethylhexyl) Ester
• 2-{[(2-ethylhexyl)oxy]carbonyl}benzene-1,4-dicarboxylic acid
• SCHEMBL174632
• G64468
• starbld0008907
• 2-(2-ethylhexoxycarbonyl)terephthalic acid
• 63468-08-6
• 2-(((2-Ethylhexyl)oxy)carbonyl)terephthalic acid

• Inchi： 1S/C17H22O6/c1-3-5-6-11(4-2)10-23-17(22)14-9-12(15(18)19)7-8-13(14)16(20)21/h7-9,11H,3-6,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： HFPLODPJOPAAKB-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)O)C=CC=1C(=O)O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 322.14163842g/mol
• Monoisotopic Mass: 322.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 145.1±30.7 °C

1,2,4-Benzenetricarboxylic Acid 2-(2-ethylhexyl) Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters